2-((2-methoxyethyl)amino)-6-methyl-3-(p-tolyl)-4H-furo[3,2-c]chromen-4-one
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Description
2-((2-methoxyethyl)amino)-6-methyl-3-(p-tolyl)-4H-furo[3,2-c]chromen-4-one is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.413. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of related chromene compounds involves intricate chemical reactions, showcasing the diversity of methods used to obtain such complex molecules. For example, the synthesis of a novel pyrazolo[3,4-b]pyridine derivative from 4-methoxy-5-oxo-5H-furo[3,2-g] chromene-6-carbonitrile highlights the potential for creating compounds with varied chemical structures and properties, including their reactivity and thermodynamic stability (Halim & Ibrahim, 2022).
Crystal Structure Analysis
Understanding the crystal structure of chromene derivatives provides insights into their molecular configuration and potential interactions. For instance, the crystal structure of 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene demonstrates the planarity of certain rings and the stabilization through intermolecular hydrogen bonds (Wang et al., 2005).
Natural Product Synthesis and Biological Activity
The synthesis of natural products and their derivatives from chromene compounds, such as the antileishmanial activity of a natural product isolated from Galipea panamensis, underlines the biological relevance of these molecules. This research can lead to the discovery of compounds with significant therapeutic potential (Schmidt et al., 2012).
Medicinal Chemistry and Drug Design
Chromene derivatives are explored for their medicinal properties, including potential antihypertensive and antiarrhythmic activities. The synthesis and evaluation of such compounds underscore their significance in drug discovery and development (Amr et al., 2017).
Spectroscopic and Computational Studies
Spectroscopic techniques coupled with computational studies provide a deep understanding of the molecular structure and electronic properties of chromene derivatives. Such research is crucial for tailoring compounds for specific applications, including their nonlinear optical properties and stability analyses (Swarnalatha et al., 2015).
Properties
IUPAC Name |
2-(2-methoxyethylamino)-6-methyl-3-(4-methylphenyl)furo[3,2-c]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4/c1-13-7-9-15(10-8-13)17-18-20(26-21(17)23-11-12-25-3)16-6-4-5-14(2)19(16)27-22(18)24/h4-10,23H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNKDZRVVKUWEEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(OC3=C2C(=O)OC4=C(C=CC=C43)C)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.